Cas no 2248184-19-0 ((2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine)

• Product Name: (2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine
• CAS No: 2248184-19-0
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6103199
• PubChem ID: 137940777
• Update Time: 2025-06-08

(2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine
• EN300-6505292
• 2248184-19-0

• Inchi： 1S/C11H17NO2/c1-8(7-12)11-9(13-2)5-4-6-10(11)14-3/h4-6,8H,7,12H2,1-3H3/t8-/m0/s1
• InChI Key： ZNUVRZNROAIMTL-QMMMGPOBSA-N
• SMILES： O(C)C1C=CC=C(C=1[C@@H](C)CN)OC

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on (2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine

Comprehensive Overview of (2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine (CAS No. 2248184-19-0)

(2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine (CAS No. 2248184-19-0) is a chiral amine compound with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the 2,6-dimethoxyphenyl moiety and the (2R)-configuration, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

The compound's chiral center at the 2-position of the propan-1-amine chain is critical for its stereoselective interactions with biological targets. This property aligns with the growing demand for enantiomerically pure compounds in modern therapeutics, as highlighted by recent trends in precision medicine and personalized drug development. The 2,6-dimethoxy substitution on the phenyl ring further enhances its solubility and bioavailability, addressing common challenges in drug formulation.

In the context of current research hotspots, (2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine has garnered attention for its potential role in modulating G-protein-coupled receptors (GPCRs), a key target class for treating conditions like chronic pain and neurodegenerative diseases. Its structural similarity to known adrenergic receptor ligands has prompted investigations into its pharmacological profile, with preliminary studies suggesting selective binding affinity.

From a synthetic chemistry perspective, the compound's CAS No. 2248184-19-0 serves as a crucial identifier for researchers exploring asymmetric synthesis methodologies. Recent advancements in enantioselective catalysis have made the production of such chiral amines more efficient, reducing the environmental impact through green chemistry approaches. This aligns with the pharmaceutical industry's push toward sustainable manufacturing practices.

The analytical characterization of (2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine typically involves advanced techniques like chiral HPLC and NMR spectroscopy, ensuring high purity standards required for research applications. Its stability under various pH conditions makes it suitable for prodrug development, another area of significant interest in modern pharmaceutics.

As the scientific community continues to explore structure-activity relationships (SAR) in medicinal chemistry, compounds like (2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine provide valuable insights. Its modular structure allows for systematic modifications, facilitating the development of novel analogs with optimized pharmacological properties. This approach is particularly relevant in the era of computational drug design and AI-assisted molecular modeling.

In conclusion, CAS No. 2248184-19-0 represents an important building block in contemporary chemical research, bridging the gap between synthetic chemistry and biological applications. Its combination of chirality, aromatic substitution, and amine functionality makes it a versatile tool for researchers addressing current challenges in drug discovery and development.